(2-Aminoadamantan-2-yl)methanol

• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: (2-amino-2-adamantyl)methanol
• InChI: InChI=1S/C11H19NO/c12-11(6-13)9-2-7-1-8(4-9)5-10(11)3-7/h7-10,13H,1-6,12H2
• InChI Key: JNAKWHJSIJOZFK-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3(CO)N

Description

(2-Aminoadamantan-2-yl)methanol, systematically named 2-(Aminomethyl)adamantan-2-ol (CAS: 24779-98-4), is an adamantane derivative with the molecular formula C₁₁H₁₉NO and a molecular weight of 181.28 g/mol . Its structure features an adamantane core substituted at the C2 position with both an aminomethyl (-CH₂NH₂) and a hydroxyl (-OH) group (Figure 1). Adamantane derivatives are renowned for their rigid, diamondoid structure, which enhances binding affinity to biological targets, making them valuable in drug design for neurological disorders, antiviral therapies, and metabolic diseases like type-2 diabetes .

The compound’s safety data highlights hazards requiring precautions for inhalation, ingestion, and skin contact, with first-aid measures emphasizing medical consultation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Aminoadamantan-2-yl)methanol typically involves the reaction of adamantanone with ammonia or an amine under reducing conditions. One common method is the reduction of 2-aminoadamantanone using sodium borohydride in methanol, which yields (2-Aminoadamantan-2-yl)methanol .

Industrial Production Methods

Industrial production methods for (2-Aminoadamantan-2-yl)methanol are not extensively documented. the synthesis generally follows similar principles as laboratory methods, with optimizations for scale, cost, and efficiency. Catalysts and optimized reaction conditions are often employed to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

(2-Aminoadamantan-2-yl)methanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be further reduced to form different derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are frequently used reducing agents.

Substitution: Halogenating agents like thionyl chloride (SOCl₂) can be used to introduce halogen atoms.

Major Products Formed

Oxidation: Formation of 2-aminoadamantanone.

Reduction: Formation of various reduced derivatives.

Substitution: Formation of halogenated adamantane derivatives.

Scientific Research Applications

(2-Aminoadamantan-2-yl)methanol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antiviral and neuroprotective effects.

Industry: Utilized in the development of advanced materials and polymers due to its stability and unique structure.

Mechanism of Action

The mechanism of action of (2-Aminoadamantan-2-yl)methanol involves its interaction with various molecular targets. The amino and hydroxyl groups enable the compound to form hydrogen bonds and interact with enzymes, receptors, and other biomolecules. These interactions can modulate biological pathways and exert therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The pharmacological and physicochemical properties of adamantane derivatives are heavily influenced by substituent groups. Below is a comparison of key compounds:

Table 1: Structural and Molecular Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
(2-Aminoadamantan-2-yl)methanol	24779-98-4	C₁₁H₁₉NO	181.28	C2: -CH₂NH₂, -OH
2-Methyl-2-adamantanol	N/A*	C₁₁H₁₈O	~166.26	C2: -CH₃, -OH
2-(2-Adamantylamino)ethanol HCl	N/A*	C₁₂H₂₂ClNO	~243.76	Adamantylamino, -CH₂CH₂OH·HCl

*N/A: Not explicitly provided in evidence.

Key Observations:

Polarity and Solubility: The dual polar groups (-NH₂ and -OH) in (2-Aminoadamantan-2-yl)methanol enhance its water solubility compared to 2-Methyl-2-adamantanol, which has a nonpolar methyl group . 2-(2-Adamantylamino)ethanol HCl, as a hydrochloride salt, exhibits high solubility in polar solvents, facilitating its use in pharmaceutical formulations .

Biological Interactions: The proximity of -NH₂ and -OH in (2-Aminoadamantan-2-yl)methanol may enable hydrogen bonding with targets like viral proteins or neurotransmitter receptors, a feature less pronounced in methyl-substituted analogs .

Biological Activity

(2-Aminoadamantan-2-yl)methanol, also known as 2-aminoadamantanol, is a derivative of adamantane characterized by its unique cage-like structure. This compound has garnered attention for its potential biological activities, particularly in pharmacological research. Its structure combines an amino group and a hydroxyl group, which may contribute to its interactions with biological targets.

The molecular formula of (2-Aminoadamantan-2-yl)methanol is C11H19NO, and it has a molecular weight of approximately 197.28 g/mol. The compound exists as a hydrochloride salt, enhancing its solubility and stability in biological systems.

The biological activity of (2-Aminoadamantan-2-yl)methanol is primarily attributed to its ability to interact with specific molecular targets. Key mechanisms include:

• Binding to Viral Proteins : Similar to other adamantane derivatives, this compound may inhibit viral replication by binding to ion channels in viruses such as influenza A .
• Enzymatic Inhibition : It can inhibit enzymes critical for pathogen survival, such as acetylcholinesterase (AChE), which plays a role in neurodegenerative diseases .
• Cellular Interaction : The compound's lipophilicity allows it to penetrate cellular membranes effectively, potentially enhancing its therapeutic efficacy.

Biological Activities

Research indicates that (2-Aminoadamantan-2-yl)methanol exhibits several significant biological activities:

Antiviral Activity

Studies have shown that this compound possesses antiviral properties, particularly against influenza viruses. It has been evaluated for its ability to inhibit the M2 ion channel of the virus, which is crucial for viral uncoating and replication. The inhibition profile suggests that it may be effective against both wild-type and certain mutant strains of the virus .

Antibacterial Properties

Preliminary studies indicate antibacterial activity against various strains of bacteria. The mechanism appears to involve disruption of bacterial cell wall synthesis and inhibition of essential metabolic pathways .

Neuroprotective Effects

Research has suggested potential neuroprotective effects similar to those observed with other aminoadamantane derivatives like memantine. These effects may be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease due to the compound's ability to modulate glutamatergic signaling pathways .

Case Studies

• Antiviral Efficacy : A study assessed the antiviral activity of (2-Aminoadamantan-2-yl)methanol against influenza A viruses, demonstrating an IC50 value comparable to that of amantadine, indicating significant antiviral potential .

  Compound	IC50 (μM)	Activity Level
  (2-Aminoadamantan-2-yl)methanol	16.0	Moderate
  Amantadine	16.0	Reference
  Rimantadine	200	Low

• Neuroprotective Study : In vitro studies showed that (2-Aminoadamantan-2-yl)methanol could inhibit AChE activity, suggesting its potential use in treating cognitive decline associated with Alzheimer's disease .
• Antibacterial Testing : Research indicated that this compound exhibited antibacterial effects against Gram-positive bacteria, with further studies needed to elucidate the exact mechanisms involved .